Cas no 76030-53-0 (1-Butanone, 4-(dimethylamino)-1-(3-pyridinyl)-)

• Product name: 1-Butanone, 4-(dimethylamino)-1-(3-pyridinyl)-
• CAS No: 76030-53-0
• MF: C₁₁H₁₆N₂O
• MW: 192.25754
• CID: 538478
• PubChem ID: 21679714

1-Butanone, 4-(dimethylamino)-1-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 4-(dimethylamino)-1-(3-pyridinyl)-
• 4-(dimethylamino)-1-pyridin-3-ylbutan-1-one
• 4-(DIMETHYLAMINO)-1-(PYRIDIN-3-YL)BUTAN-1-ONE
• DTXSID00616903
• AKOS037484531
• 76030-53-0

• Inchi： InChI=1S/C11H16N2O/c1-13(2)8-4-6-11(14)10-5-3-7-12-9-10/h3,5,7,9H,4,6,8H2,1-2H3
• InChI Key： CEKBHUDHCUTONV-UHFFFAOYSA-N
• SMILES： CN(C)CCCC(=O)C1=CN=CC=C1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.2Ų